Cas no 1804364-26-8 (Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804364-26-8
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4832703
• Update Time: 2025-10-29

Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C11H11F4NO4/c1-2-19-8(17)3-6-5-16-7(4-12)10(9(6)18)20-11(13,14)15/h5H,2-4H2,1H3,(H,16,18)
• InChI Key： UMUGKWGUOWSBCN-UHFFFAOYSA-N
• SMILES： FCC1=C(C(C(=CN1)CC(=O)OCC)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 468
• XLogP3: 1.8
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate

Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804364-26-8): A Comprehensive Overview

Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate, identified by its CAS number 1804364-26-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a pyridine core with multiple functional groups, exhibits a unique combination of structural and chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate consists of a pyridine ring substituted with a fluoromethyl group at the 2-position, a hydroxyl group at the 4-position, and a trifluoromethoxy group at the 3-position. Additionally, the compound has an acetic acid ester moiety attached to the 5-position of the pyridine ring. This specific arrangement of functional groups imparts distinct reactivity and biological activity, making it a versatile building block in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic properties. The presence of both fluoromethyl and trifluoromethoxy groups in Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate positions it as a promising candidate for further exploration in medicinal chemistry.

The synthesis of Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoromethyl group typically involves halogen-metal exchange followed by quenching with a methylating agent, while the incorporation of the trifluoromethoxy group often relies on nucleophilic substitution reactions using trifluoromethanol or its derivatives. The final step involves esterification to introduce the acetic acid ester moiety, which can be achieved through various catalytic methods.

The chemical reactivity of Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate makes it a valuable intermediate for constructing more complex molecules. The hydroxyl group at the 4-position can undergo various transformations, including etherification, acylation, or oxidation, while the ester group can be hydrolyzed to yield a free carboxylic acid. Additionally, the pyridine ring itself can serve as a scaffold for further functionalization through metal-catalyzed cross-coupling reactions.

In the realm of pharmaceutical research, Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate has shown potential in several areas. Its structural features suggest that it may exhibit inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, compounds with similar scaffolds have been explored for their potential in treating neurological disorders, inflammation, and cancer. The fluorinated moieties are particularly noteworthy for their ability to modulate pharmacokinetic profiles, potentially leading to improved drug efficacy and reduced side effects.

The use of computational methods and high-throughput screening has accelerated the discovery process for novel bioactive compounds like Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate. By leveraging virtual screening techniques and molecular modeling, researchers can predict the binding interactions between this compound and target proteins with high accuracy. This approach allows for rapid identification of lead compounds that can be further optimized through structure-based drug design strategies.

The synthesis and application of Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate also highlight the importance of green chemistry principles in modern pharmaceutical research. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic asymmetric synthesis and flow chemistry are being employed to achieve higher yields and selectivity while adhering to principles of sustainability.

In conclusion, Ethyl 2-(fluoromethyl)-4-hydroxy-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804364-26-8) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and chemical properties make it a valuable intermediate for synthesizing novel bioactive molecules. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents.